Cas no 1356067-80-5 (2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile)

• Product Name: 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile
• CAS No: 1356067-80-5
• MF: C₁₆H₂₃BN₂O₃
• MW: 302.176424264908
• CID: 2771488
• Update Time: 2025-10-28

2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-TERT-BUTOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NICOTINONITRILE
• 2-tert-butoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine-3-carbonitrile
• AT14343
• MB21488
• 2-[(2-methylpropan-2-yl)oxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
• 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile

• Inchi： 1S/C16H23BN2O3/c1-14(2,3)20-13-11(9-18)8-12(10-19-13)17-21-15(4,5)16(6,7)22-17/h8,10H,1-7H3
• InChI Key： OAJZGQNBIJCFSB-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C#N)C=2)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Topological Polar Surface Area: 64.4

Additional information on 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile

Comprehensive Guide to 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile (CAS No. 1356067-80-5)

2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile (CAS No. 1356067-80-5) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of nicotinonitrile derivatives and is widely recognized for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

The molecular structure of 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile features a tert-butoxy group and a dioxaborolane ring, which enhance its stability and reactivity. Researchers often seek this compound for its ability to facilitate the formation of carbon-carbon bonds, a critical step in drug discovery and development. Its CAS number 1356067-80-5 ensures precise identification in scientific literature and commercial catalogs.

In recent years, the demand for boronic acid derivatives like 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile has surged due to their versatility in bioconjugation and targeted drug delivery systems. This aligns with the growing interest in personalized medicine and precision therapeutics, where such compounds play a pivotal role in designing novel bioactive molecules.

From an industrial perspective, CAS 1356067-80-5 is valued for its compatibility with green chemistry principles. Its use in catalytic processes minimizes waste and reduces the need for hazardous reagents, addressing the global push for sustainable chemical manufacturing. Companies specializing in high-performance intermediates often highlight this compound for its efficiency and environmental benefits.

For researchers exploring heterocyclic chemistry, 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile offers a robust platform for synthesizing complex molecular architectures. Its nitrile functionality and boronate ester group enable diverse transformations, making it indispensable in academic and industrial labs. Common queries in scientific forums include its solubility profile, reaction conditions, and purification methods—topics frequently optimized in peer-reviewed studies.

The compound’s relevance extends to material science, particularly in developing organic electronic materials. Its conjugated system and boron center contribute to unique optoelectronic properties, attracting attention for applications in OLEDs and sensors. Startups and R&D teams focusing on next-generation materials frequently investigate derivatives of this scaffold.

Quality control of 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile (CAS 1356067-80-5) is critical, with HPLC and NMR being standard analytical techniques. Suppliers emphasize batch-to-batch consistency, as impurities can impact downstream reactions. This underscores the importance of sourcing from reputable manufacturers, a point often raised in procurement discussions.

In summary, 2-Tert-butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile stands at the intersection of innovation and utility. Its applications span drug discovery, sustainable chemistry, and advanced materials, reflecting broader trends in science and technology. As research evolves, this compound is poised to remain a staple in cutting-edge chemical synthesis.